Cas no 35530-64-4 (Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester)
35530-64-4 structure
Product Name:Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester
CAS No:35530-64-4
MF:C6H11NO5
MW:177.155242204666
CID:1471013
PubChem ID:20470476
Update Time:2025-04-20
Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester
- ethyl 3-hydroxy-2-nitrobutanoate
- ethyl 3-hydroxy-2-nitrobutyrate
- 35530-64-4
- DTXSID20607595
- GUHMWAJNDQQSQA-UHFFFAOYSA-N
- 2-nitro-3-hydroxybutyric acid ethyl ester
- SCHEMBL9075640
-
- Inchi: 1S/C6H11NO5/c1-3-12-6(9)5(4(2)8)7(10)11/h4-5,8H,3H2,1-2H3
- InChI Key: GUHMWAJNDQQSQA-UHFFFAOYSA-N
- SMILES: OC(C)C(C(=O)OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 177.06373
- Monoisotopic Mass: 177.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 89.67
Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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